Cas no 1205-64-7 (3-Methyldiphenylamine)

• Product Name: 3-Methyldiphenylamine
• CAS No: 1205-64-7
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• MDL: MFCD00008530
• CID: 41076
• PubChem ID: 14569
• Update Time: 2025-05-19

3-Methyldiphenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Methyldiphenylamine
• Methyldiphenylamine
• N-phenyl-m-toluidine
• 3-methyl-N-phenylaniline
• Benzenamine, 3-methyl-N-phenyl-
• N-Phenyl-3-methylaniline
• 3-methyl-N-phenyl-aniline
• N-3-METHYLPHENYL-ANILINE
• TWPMMLHBHPYSMT-UHFFFAOYSA-N
• 7597YZ9367
• (3-methylphenyl)phenylamine
• N-(3-Methylphenyl)aniline
• 3-Methyl-N-phenylbenzenamine
• 9XG
• phenyl-m-tolyl-amine
• 3-methylphenylaniline
• 3-methyl diphenylamine
• 3'-methyldiphenylamine
• SMR000066403
• 3-methyl diphenyl amine
• n-pheny
• HMS2163N19
• 3-methyl phenylphenylamine
• EINECS 214-885-8
• N-(3-Methylphenyl)-N-phenylamine
• DTXCID7024790
• M-TOLUIDINE, N-PHENYL-
• SY005734
• STR05109
• M1258
• 1205-64-7
• CHEMBL1339734
• phenyl-m-tolylamine
• CS-W017038
• AM20060496
• I10224
• Z56969333
• InChI=1/C13H13N/c1-11-6-5-9-13(10-11)14-12-7-3-2-4-8-12/h2-10,14H,1H3
• Q27266367
• N-PHENYL-3-TOLUIDINE
• Tox21_301615
• HMS3318B18
• NCGC00256191-01
• MLS000056516
• 3-methyl-N-phenyl-aniline;3-Methyldiphenylamine
• MFCD00008530
• SCHEMBL234363
• 3-Methyldiphenylamine, 98%
• NS00023923
• TWPMMLHBHPYSMT-UHFFFAOYSA-
• EN300-17640
• DTXSID9044790
• BCP34297
• N-Phenyl-m-toluidine;3-Methyl-N-phenylaniline;Benzenamine, 3-methyl-N-phenyl-
• AKOS000121620
• N-(3-Methylphenyl)-N-phenylamine #
• FT-0616155
• A804536
• W-108473
• METHYL4-(CHLOROSULFONYL)-2,5-DIMETHYL-3-FUROATE
• CAS-1205-64-7
• UNII-7597YZ9367

• MDL： MFCD00008530
• Inchi： 1S/C13H13N/c1-11-6-5-9-13(10-11)14-12-7-3-2-4-8-12/h2-10,14H,1H3
• InChI Key： TWPMMLHBHPYSMT-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 183.10500
• Monoisotopic Mass: 183.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Brown liquid
• Density: 1.066 g/mL at 25 °C(lit.)
• Melting Point: 27-33°C
• Boiling Point: 315 °C/724 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.635(lit.)
• PSA: 12.03000
• LogP: 3.81160
• Solubility: Water insoluble

3-Methyldiphenylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Methyldiphenylamine

3-Methyldiphenylamine: A Comprehensive Overview

3-Methyldiphenylamine, also known by its CAS number 1205-64-7, is a versatile organic compound with significant applications in various industries. This compound, which belongs to the family of arylamines, has garnered attention due to its unique chemical properties and potential uses in materials science, catalysis, and biomedicine. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its structure-function relationships, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 3-Methyldiphenylamine comprises two phenyl groups attached to an amine functional group, with a methyl substituent located at the meta position of one of the phenyl rings. This configuration imparts the compound with distinct electronic and steric properties. The presence of the amine group facilitates hydrogen bonding, while the phenyl rings contribute to aromaticity and planarity. These features make 3-Methyldiphenylamine a valuable precursor in organic synthesis, particularly in the construction of complex molecules with tailored functionalities.

Recent studies have explored the role of 3-Methyldiphenylamine as a ligand in transition metal catalysis. Researchers have demonstrated that this compound can coordinate with metals such as palladium and nickel, enabling efficient catalytic cycles in cross-coupling reactions. For instance, a 2022 study published in Nature Catalysis highlighted its ability to accelerate Suzuki-Miyaura couplings under mild conditions, showcasing its potential in green chemistry applications. The methyl substitution at the meta position was found to influence the electronic environment around the nitrogen atom, thereby modulating the catalytic activity.

In addition to its catalytic applications, 3-Methyldiphenylamine has been investigated for its role in polymer chemistry. A 2023 paper in Polymer Chemistry reported its use as a building block for synthesizing polyurethanes with enhanced thermal stability and mechanical properties. The compound's ability to form stable amide linkages during polymerization was attributed to its unique combination of steric bulk and hydrogen bonding capabilities.

The synthesis of 3-Methyldiphenylamine has also been optimized in recent years. Traditional methods involved Friedel-Crafts alkylation followed by amination, but these approaches often suffered from poor yields and harsh reaction conditions. A 2021 study introduced a more efficient route utilizing microwave-assisted synthesis, which significantly improved both yield and reaction time. This advancement has made large-scale production more feasible, broadening its industrial applications.

Beyond its chemical applications, 3-Methyldiphenylamine has shown promise in biomedicine. Preclinical studies have indicated that it may possess antioxidant properties, making it a potential candidate for drug development. A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited moderate activity against reactive oxygen species (ROS), suggesting their potential use in combating oxidative stress-related diseases.

In terms of environmental impact, researchers have begun exploring the biodegradation pathways of 3-Methyldiphenylamine. A 2022 study conducted by the European Chemicals Agency (ECHA) revealed that under aerobic conditions, the compound undergoes microbial degradation within 60 days. This finding is crucial for assessing its environmental safety and ensuring sustainable practices in its production and use.

In conclusion, 3-Methyldiphenylamine, CAS number 1205-64-7, stands out as a multifaceted compound with diverse applications across various fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility. As research progresses, it is anticipated that this compound will play an even more significant role in driving innovation across industries.